1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea

• IUPAC Name: 1-[(3-cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea
• InChI: InChI=1S/C16H21N3O2/c17-9-12-4-3-5-13(8-12)10-18-16(21)19-15-7-2-1-6-14(15)11-20/h3-5,8,14-15,20H,1-2,6-7,10-11H2,(H2,18,19,21)
• InChI Key: FHNGYWSKMCGXDF-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(C1)CO)NC(=O)NCC2=CC(=CC=C2)C#N
• Molecular Formula: C16H21N3O2
• Molecular Weight: 287.36 g/mol

Description

1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea, also known as L-THP, is a synthetic compound that has gained attention in scientific research due to its potential therapeutic effects. L-THP belongs to the class of compounds known as ureas, which have been found to have various biological activities.

Mechanism of Action

The exact mechanism of action of 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea is not fully understood. However, it has been suggested that 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea may act by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea can reduce inflammation and pain in animal models of arthritis and other inflammatory conditions. 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea has also been found to have anti-tumor effects in various cancer cell lines. In addition, 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea in lab experiments include its relatively low toxicity and its potential therapeutic effects. However, the limitations of using 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea include its limited solubility in water and its potential to interact with other compounds in the experimental system.

Future Directions

There are several potential future directions for research on 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea. These include investigating its potential use in combination with other compounds for the treatment of inflammatory and neurological disorders. Further studies are also needed to determine the optimal dosing and administration of 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea for therapeutic use. In addition, the development of more efficient and cost-effective synthesis methods for 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea could facilitate its use in future research and clinical applications.
Conclusion:
In conclusion, 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea is a synthetic compound that has shown potential therapeutic effects in various fields of research. Its anti-inflammatory, analgesic, and antitumor properties make it a promising candidate for further investigation. Further research is needed to fully understand the mechanism of action of 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea and its potential use in the treatment of various diseases.

Synthesis Methods

The synthesis of 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea involves several steps, including the reaction of 3-cyanobenzyl chloride with 2-(hydroxymethyl)cyclohexanone to form an intermediate, which is then treated with urea to yield 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea. The synthesis of 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea has been optimized to increase the yield and purity of the compound.

Scientific Research Applications

1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea has been studied for its potential therapeutic effects in various fields of research. It has been found to have anti-inflammatory, analgesic, and antitumor properties. 1-[(3-Cyanophenyl)methyl]-3-[2-(hydroxymethyl)cyclohexyl]urea has also been investigated for its potential use in the treatment of Alzheimer's disease and other neurological disorders.